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Compound of Interest

Compound Name: Mercurous chlorate

CAS No.: 10294-44-7

Cat. No.: B576683

Get Quote

For distribution to: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physical and chemical properties of

mercurous chlorate. The information is curated to support research and development

activities, with a focus on data clarity and experimental context.

Core Physical and Chemical Properties
Mercurous chlorate, also known as mercury(I) chlorate, is an inorganic compound notable for

its instability and strong oxidizing properties. The mercurous ion typically exists as a dimer,

[Hg₂]²⁺, leading to the molecular formula Hg₂(ClO₃)₂.

Table 1: Physical and Chemical Properties of Mercurous
Chlorate
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Property Value Source

Molecular Formula Hg₂(ClO₃)₂ [1]

Molecular Weight 568.08 g/mol

Appearance White crystals

Density 6.41 g/cm³ [2]

Melting Point
Decomposes at approximately

250°C
[2]

Solubility in Water
Sparingly soluble; hydrolyzes

in hot water to form basic salts.
[2]

Solubility in Other Solvents
Soluble in alcohol and acetic

acid.
[2]

CAS Registry Number 10294-44-7 [1]

Chemical Reactivity and Stability
Mercurous chlorate is a highly reactive and unstable compound. Its handling requires extreme

caution due to its explosive nature.

Decomposition
Upon heating to approximately 250°C, mercurous chlorate undergoes decomposition. The

primary products of this decomposition are mercuric oxide (HgO), mercuric chloride (HgCl₂),

and oxygen gas (O₂)[3].

The balanced chemical equation for the decomposition is:

2 Hg₂(ClO₃)₂ (s) → 2 HgO (s) + 2 HgCl₂ (s) + 5 O₂ (g)

Incompatibilities and Hazardous Reactions
Mercurous chlorate is a potent oxidizing agent and is highly sensitive to shock and friction. It

is incompatible with a wide range of materials, and contact can lead to violent reactions,

including explosions.
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Key Incompatibilities:

Organic and Combustible Materials: Contact with organic substances or other combustible

materials can lead to explosive reactions.

Reducing Agents: Reacts violently with reducing agents.

Acids: Incompatible with acids.

Light: The compound should be protected from light, as it can promote decomposition.

Due to its hazardous nature, mercurous chlorate should be handled in small quantities, with

appropriate personal protective equipment, and in a controlled laboratory setting.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of mercurous chlorate are

not widely available in public literature, likely due to its instability and hazardous nature.

However, a general synthetic approach can be inferred from available information.

General Synthesis of Mercurous Chlorate (Conceptual)
The synthesis of mercurous chlorate would conceptually involve the reaction of a soluble

mercurous salt with a soluble chlorate salt in an aqueous solution, followed by the precipitation

of the sparingly soluble mercurous chlorate.

Example Reaction:

Hg₂(NO₃)₂ (aq) + 2 NaClO₃ (aq) → Hg₂(ClO₃)₂ (s) + 2 NaNO₃ (aq)

Generalized Experimental Steps:

Preparation of Reactant Solutions: Prepare separate aqueous solutions of a soluble

mercurous salt (e.g., mercurous nitrate) and a soluble chlorate salt (e.g., sodium chlorate).

Reaction: Slowly add the chlorate solution to the mercurous salt solution with constant

stirring. The reaction should be carried out at a low temperature to minimize decomposition.
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Precipitation: The sparingly soluble mercurous chlorate will precipitate out of the solution.

Isolation: The precipitate is then isolated by filtration.

Washing: The collected solid is washed with cold distilled water to remove any soluble

impurities.

Drying: The product must be dried carefully at a low temperature, away from light and any

potential sources of friction or shock.

Caution: This is a conceptual protocol. The actual synthesis of mercurous chlorate is

extremely dangerous and should only be attempted by experienced chemists with appropriate

safety measures in place.

Visualizing Chemical Processes
Decomposition Pathway of Mercurous Chlorate
The following diagram illustrates the decomposition of mercurous chlorate upon heating.
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Caption: Decomposition pathway of mercurous chlorate.

Conceptual Experimental Workflow for Synthesis
This diagram outlines a generalized workflow for the laboratory synthesis of mercurous
chlorate.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b576683/docs?utm_src=pdf-body#mercurous-chlorate-a-comprehensive-technical-overview-for-researchers
https://www.benchchem.com/product/b576683/docs?utm_src=pdf-body#mercurous-chlorate-a-comprehensive-technical-overview-for-researchers
https://www.benchchem.com/product/b576683/docs?utm_src=pdf-body#mercurous-chlorate-a-comprehensive-technical-overview-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576683?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conceptual Workflow for Mercurous Chlorate Synthesis

1. Reactant Preparation

2. Reaction and Precipitation

3. Product Isolation and Purification

Prepare aqueous solution
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Filter the precipitate

Wash with cold
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Final Product:
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Caption: Conceptual synthesis workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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